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Abstract
This technical guide provides a comprehensive overview of the available solubility and stability

data for 4-Methyl-5-phenylisoxazole. Due to a notable lack of specific quantitative data in

publicly accessible literature, this document focuses on presenting the known photochemical

stability of the compound. Furthermore, it offers detailed, standardized experimental protocols

for determining the solubility and stability of isoxazole compounds, intended to guide

researchers in generating empirical data. This guide aims to be a valuable resource for

professionals in drug development and chemical research by consolidating the current

knowledge and providing practical methodologies for further investigation.

Introduction
4-Methyl-5-phenylisoxazole is a heterocyclic organic compound belonging to the isoxazole

class. Isoxazole derivatives are of significant interest in medicinal chemistry and drug

development due to their diverse biological activities. A thorough understanding of the

physicochemical properties of such compounds, particularly solubility and stability, is

paramount for their successful application and formulation.

This document serves as a technical resource, summarizing the currently available data for 4-
Methyl-5-phenylisoxazole and providing robust experimental protocols for its characterization.

It is important to note that as of the date of this publication, specific quantitative solubility and
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comprehensive thermal or chemical stability data for 4-Methyl-5-phenylisoxazole are not

readily available in scientific literature. The information presented herein is based on

photochemical studies where this compound has been mentioned.

Solubility Data
Quantitative solubility data for 4-Methyl-5-phenylisoxazole in various solvents is not currently

available in published literature. To address this gap, a standardized experimental protocol for

determining the thermodynamic solubility of organic compounds is provided in Section 4.1. This

protocol can be employed by researchers to generate reliable solubility data for 4-Methyl-5-
phenylisoxazole in aqueous and organic solvents.

Stability Data
While comprehensive thermal and chemical stability data for 4-Methyl-5-phenylisoxazole is

limited, its behavior under photochemical stress has been documented.

Photochemical Stability
4-Methyl-5-phenylisoxazole has been shown to be susceptible to degradation upon exposure

to ultraviolet (UV) light. The primary degradation pathways involve phototransposition and

photo-ring cleavage.[1]

Table 1: Photochemical Degradation Products of 4-Methyl-5-phenylisoxazole

Degradation Pathway Product(s) Reference

Phototransposition 4-Methyl-5-phenyloxazole [1]

Photo-ring cleavage α-benzoylpropionitrile [1]

Irradiation of 4-methyl-5-phenylisoxazole can lead to the formation of 4-methyl-5-

phenyloxazole through a rearrangement process.[1] Additionally, the isoxazole ring can

undergo cleavage to yield α-benzoylpropionitrile.[1]
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The following sections detail standardized methodologies for determining the solubility and

stability of chemical compounds like 4-Methyl-5-phenylisoxazole.

Protocol for Solubility Determination: Shake-Flask
Method
The shake-flask method is a widely accepted technique for determining the thermodynamic

equilibrium solubility of a compound.[2]

Objective: To determine the concentration of a saturated solution of the test compound in a

specific solvent at a controlled temperature.

Materials:

Test compound (4-Methyl-5-phenylisoxazole)

Solvent of interest (e.g., water, ethanol, DMSO)

Thermostatically controlled shaker or water bath

Centrifuge

Analytical balance

Volumetric flasks and pipettes

HPLC or UV-Vis spectrophotometer for analysis

Procedure:

Add an excess amount of the solid test compound to a flask containing the solvent.

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatically controlled shaker set to a specific temperature (e.g., 25

°C or 37 °C).

Agitate the mixture for a sufficient period to reach equilibrium (typically 24-72 hours).
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After equilibration, allow the suspension to settle.

Separate the solid and liquid phases by centrifugation or filtration.

Carefully withdraw an aliquot of the clear supernatant.

Dilute the supernatant with a suitable solvent to a concentration within the analytical range of

the chosen detection method.

Quantify the concentration of the dissolved compound using a validated analytical method

(e.g., HPLC, UV-Vis spectroscopy).
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Workflow for Solubility Determination (Shake-Flask Method)

Add excess solid to solvent

Seal flask and place in shaker at constant temperature

Agitate for 24-72 hours to reach equilibrium

Settle the suspension

Separate solid and liquid phases (centrifugation/filtration)

Withdraw clear supernatant

Dilute supernatant

Quantify concentration (HPLC/UV-Vis)

Click to download full resolution via product page

Caption: Workflow for Solubility Determination (Shake-Flask Method)

Protocol for Stability Assessment: ICH Guidelines
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The International Council for Harmonisation (ICH) provides guidelines for stability testing of

new drug substances and products. These guidelines outline a systematic approach to assess

the stability of a compound under various environmental conditions.[3][4][5][6]

Objective: To evaluate the stability of the test compound under defined temperature, humidity,

and light conditions over time.

4.2.1. Stress Testing

Stress testing helps to identify likely degradation products and establish the intrinsic stability of

the molecule.

Acid/Base Hydrolysis: Expose the compound to acidic and basic conditions (e.g., 0.1N HCl,

0.1N NaOH) at room temperature and elevated temperatures.

Oxidation: Treat the compound with an oxidizing agent (e.g., 3% H₂O₂).

Thermal Degradation: Expose the solid compound to elevated temperatures (e.g., in 10°C

increments above the accelerated testing temperature).[7]

Photostability: Expose the compound to light providing an overall illumination of not less than

1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt

hours/square meter, as described in ICH Q1B.[5]

4.2.2. Formal Stability Studies

Formal stability studies are conducted on at least three primary batches of the substance to

establish a re-test period or shelf life.[4]

Table 2: ICH Conditions for Formal Stability Studies
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Study Storage Condition Minimum Time Period

Long-term

25°C ± 2°C / 60% RH ± 5%

RH or 30°C ± 2°C / 65% RH ±

5% RH

12 months

Intermediate
30°C ± 2°C / 65% RH ± 5%

RH
6 months

Accelerated
40°C ± 2°C / 75% RH ± 5%

RH
6 months

Procedure:

Place samples of the test compound in containers that mimic the proposed storage

containers.

Store the samples under the conditions specified in Table 2.

At specified time points (e.g., 0, 3, 6, 9, 12 months for long-term studies), withdraw samples.

Analyze the samples for appearance, assay of the active substance, and degradation

products using a validated stability-indicating analytical method (typically HPLC).
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Workflow for ICH Stability Testing

Stress Testing

Formal Stability Studies

Acid/Base Hydrolysis

Prepare samples in appropriate containers

Oxidation Thermal Degradation Photostability

Store at ICH conditions (Long-term, Intermediate, Accelerated)

Withdraw samples at specified time points

Analyze for assay and degradation products

Establish re-test period / shelf life
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Caption: Workflow for ICH Stability Testing

Signaling Pathways and Logical Relationships
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No specific signaling pathways involving 4-Methyl-5-phenylisoxazole have been identified in

the reviewed literature. The following diagram illustrates the logical relationship in its

photochemical degradation.

Photochemical Degradation of 4-Methyl-5-phenylisoxazole

4-Methyl-5-phenylisoxazole UV Light Exposure

Phototransposition

Photo-ring cleavage

4-Methyl-5-phenyloxazole

α-benzoylpropionitrile

Click to download full resolution via product page
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Caption: Photochemical Degradation of 4-Methyl-5-phenylisoxazole

Conclusion
This technical guide highlights a significant knowledge gap regarding the quantitative solubility

and comprehensive stability of 4-Methyl-5-phenylisoxazole. The available data is currently

limited to its photochemical degradation pathways. To facilitate further research and

development of this compound, this guide provides detailed, standardized experimental

protocols for determining these critical physicochemical properties. It is recommended that

researchers utilize these methodologies to generate empirical data, which will be essential for

any future formulation and application of 4-Methyl-5-phenylisoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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